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Compound of Interest

Compound Name: 3-Methylcinnamic acid

Cat. No.: B1225285

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylcinnamic acid, a derivative of the widely studied cinnamic acid, is an organic
compound with potential biological activities that are of growing interest to the scientific
community. While research on this specific isomer is not as extensive as on other cinnamic
acid derivatives, this technical guide aims to provide a comprehensive overview of its known
and potential biological functions. This document summarizes available quantitative data,
details relevant experimental protocols, and visualizes key signaling pathways that may be
modulated by 3-Methylcinnamic acid, drawing from research on closely related compounds
where specific data is unavailable.

Antimicrobial Activity

Cinnamic acid and its derivatives are known to possess antimicrobial properties against a
broad spectrum of microorganisms. However, specific quantitative data for 3-Methylcinnamic
acid is limited. The antimicrobial efficacy is typically determined by the Minimum Inhibitory
Concentration (MIC), the lowest concentration of a compound that inhibits the visible growth of
a microorganism.

Data Presentation: Antimicrobial Activity
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Due to the lack of specific MIC values for 3-Methylcinnamic acid in the available literature, the
following table presents data for the parent compound, cinnamic acid, to provide a contextual

reference.
Compound Microorganism MIC (pg/mL) Reference
. ) ) Staphylococcus
Cinnamic Acid >5000 [1]
aureus
Cinnamic Acid Escherichia coli >5000 [1]

. . . Mycobacterium
Cinnamic Acid ) 250-675 [1]
tuberculosis H37Rv

Cinnamic Acid Candida albicans 128 [2]

Experimental Protocols: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration

(MIC) of a compound.

Workflow for MIC Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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